Cas no 1154916-98-9 (Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate)

• Product Name: Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate
• CAS No: 1154916-98-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD12193173
• CID: 4573413
• Update Time: 2025-07-27

Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate

• MDL： MFCD12193173
• Inchi： 1S/C11H20N2O3/c1-9(11(15)16-3)8-12-4-6-13(7-5-12)10(2)14/h9H,4-8H2,1-3H3
• InChI Key： OWCGAEIJJWGBSQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)CN1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 228.147
• Monoisotopic Mass: 228.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate

Professional Introduction to Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate (CAS No. 1154916-98-9)

Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate, a compound with the chemical identifier CAS No. 1154916-98-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an acetylated piperazine ring and a methyl propanoate moiety, contribute to its unique chemical properties and biological interactions.

The< strong>Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate molecule has garnered attention in recent years due to its role as a key intermediate in the synthesis of various pharmacologically active agents. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable candidates for the development of drugs targeting central nervous system disorders. The acetylation of the piperazine ring in this compound enhances its solubility and bioavailability, which are critical factors in drug design and formulation.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Studies have demonstrated that derivatives of piperazine can exhibit significant effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The< strong>Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate structure provides a versatile scaffold for further chemical modifications, enabling the exploration of new pharmacophores with enhanced efficacy and reduced side effects.

In addition to its applications in central nervous system disorders, this compound has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in anti-inflammatory and analgesic treatments. The acetylpiperazine moiety is known to interact with various enzymes and receptors involved in inflammatory pathways, suggesting that this compound could modulate inflammatory responses effectively.

The synthesis of< strong>Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The availability of high-quality starting materials and well-established synthetic protocols is crucial for the efficient production of this compound.

From a regulatory perspective, the< strong>CAS No. 1154916-98-9 associated with this compound ensures clear identification and traceability in chemical databases and regulatory filings. This is essential for compliance with international standards and for facilitating research collaborations across different institutions and countries. The compound’s registration under the CAS system also aids in its proper handling, storage, and disposal, ensuring safety and environmental compliance.

The biological activity of< strong>Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate is further enhanced by its ability to undergo metabolic transformations in vivo. These transformations can lead to the formation of active metabolites that contribute to its overall pharmacological effect. Understanding the metabolic pathways involving this compound is crucial for optimizing its therapeutic potential and minimizing any potential adverse effects.

In conclusion, Methyl 3-(4-Acetylpiperazin-1-yl)-2-methyl propanoate (CAS No. 1154916-98-9) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and refine synthetic methodologies for this compound, ensuring its continued relevance in the field of medicinal chemistry.